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Compound of Interest

Compound Name: Thiazyl fluoride

Cat. No.: B13737732

This guide provides essential safety, handling, and disposal protocols for Thiazyl fluoride
(NSF). It is intended for researchers, scientists, and drug development professionals working
with this highly reactive and toxic compound. Adherence to these procedures is critical to
ensure personnel safety and minimize environmental risk.

Thiazyl fluoride is a colorless, pungent gas at room temperature that is extremely hygroscopic
and reacts violently with water.[1] Due to its reactivity and the hazardous nature of its hydrolysis
products, including hydrofluoric acid (HF), stringent safety measures must be implemented.

Chemical Identification and Properties

Proper identification and understanding of the physical properties of Thiazyl fluoride are
fundamental to its safe handling.

Property Value

Chemical Formula NSF

Molar Mass 65.07 g/mol [1][2]
Appearance Colorless gas[1][3]
Boiling Point 0.4 °C (273.5 K)[1]
Melting Point -89 °C (184 K)[1]
CAS Number 18820-63-8[2]
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Hazard Identification and Classification

While a specific, comprehensive safety data sheet for Thiazyl fluoride is not readily available,
its known reactivity allows for a clear hazard assessment. The primary hazards are associated
with its high toxicity, corrosivity upon contact with moisture, and violent reactivity with water.
Upon contact with water or moisture in the air and tissues, it hydrolyzes to form sulfur dioxide
(S0O2) and hydrofluoric acid (HF), which is acutely toxic and causes severe burns.[1]

Hazard Classification Description

. , Expected to be fatal if inhaled. Analogy drawn
Acute Toxicity, Inhalation

from similar fluorine compounds.[4][5]

) ) o Causes severe skin burns and eye damage
Skin Corrosion/Irritation

upon contact with moisture.[4][5]

Serious Eye Damage Causes serious eye damage.[5]

o Reacts violently with water.[1] Extremely
Reactivity ]
hygroscopic.[1]

Specific Target Organ Toxicity May cause respiratory irritation.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling Thiazyl fluoride. All work
must be conducted in a designated area.
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Protection Type Specification

Wear chemical safety goggles and a full-face

Eye/Face Protection )
shield.[6]

Wear heavy-duty neoprene or butyl rubber
Hand Protection gloves over standard nitrile gloves. Check for

tears or holes before each use.

Wear a flame-retardant lab coat and a chemical-
) ) resistant apron (neoprene or rubber).[6] Ensure
Skin & Body Protection ]
full body coverage with long pants and closed-

toe, chemical-resistant shoes.

A self-contained breathing apparatus (SCBA) is

required for any emergency response. For
Respiratory Protection routine handling within a certified chemical fume

hood, respiratory protection may not be required

but a risk assessment should be performed.[4]

Engineering Controls

Proper engineering controls are the primary line of defense when handling Thiazyl fluoride.

e Fume Hood: All work with Thiazyl fluoride must be performed in a certified, high-
performance chemical fume hood with a tested and reliable face velocity.[7]

e Vacuum Line/Glovebox: For manipulations requiring an inert atmosphere, a vacuum line or a
glovebox should be used.[7]

o Ventilation: Ensure the laboratory is well-ventilated with systems designed for hazardous
gases.[4][5]

o Safety Equipment: An ANSI-compliant safety shower and eyewash station must be
immediately accessible within a 10-second travel distance.[5][6] The location must be clearly
marked and unobstructed.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the standard operating procedure for the safe handling of Thiazyl
fluoride.

Pre-Handling Preparations:

o Area Designation: Clearly designate the fume hood area where Thiazyl fluoride will be
handled. Post warning signs indicating the hazards.

o Emergency Kit: Ensure a specialized hydrofluoric acid (HF) emergency kit is readily
available. This kit must contain 2.5% calcium gluconate gel.[6] All personnel must be trained
in its use.

e PPE Inspection: Thoroughly inspect all required PPE for damage or contamination before
use.

o System Check: If using a vacuum line or gas handling manifold, perform a leak check on the
system before introducing Thiazyl fluoride.

Handling Procedure:

o Don PPE: Put on all required personal protective equipment before entering the designated
handling area.

» Container Transport: Transport the Thiazyl fluoride gas cylinder using a proper gas cylinder
cart with the valve cap in place.

e Secure Cylinder: Securely clamp the cylinder in the fume hood.

o System Connection: Connect the cylinder to the apparatus using appropriate regulators and
tubing materials (e.qg., stainless steel, Monel). Do not use glass components where they may
be subject to pressure.[5]

o Perform Operations: Conduct all experimental work within the fume hood. Keep the sash at
the lowest possible height.

» Shutdown: Upon completion, close the main cylinder valve first, then allow the residual gas
in the lines to be consumed or vented through a suitable scrubbing system (e.g., a soda lime
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or sodium bicarbonate trap).

o Purge System: Purge the lines with an inert gas (e.g., nitrogen or argon) before

disconnecting.
Post-Handling:

o Decontamination: Carefully wipe down the work area and any non-disposable equipment
with a suitable decontamination solution, followed by water. All cleaning materials must be

treated as hazardous waste.

» Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove the apron
and outer gloves first. Remove the face shield and goggles last.

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[4][8]
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Diagram 1: Standard Operating Procedure for Thiazyl Fluoride Handling
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Diagram 1: Workflow for handling Thiazyl Fluoride.
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Emergency Procedures

Immediate and correct response to an exposure or spill is critical. Thiazyl fluoride produces
hydrofluoric acid (HF) on contact with moisture; therefore, these procedures are based on HF
exposure protocols.[9]

In Case of a Spill or Leak:
o Evacuate: Immediately evacuate all personnel from the affected area.

o Alert: Alert laboratory personnel and activate the nearest fire alarm or emergency response
system.

o |solate: If safe to do so, shut off the source of the leak. Close the fume hood sash.
e Secure Area: Prevent entry into the contaminated area.

» Response: Only personnel trained in hazardous material response and equipped with
SCBAs should attempt to manage the leak.

Personnel Exposure:

o General First Aid: Speed is essential. Immediately remove the victim from the contaminated
area, but only if it is safe for the rescuer to do so.[9] Call for emergency medical services
immediately and inform them of the hydrofluoric acid exposure.[6]

e Skin Exposure:

o Immediately begin flushing the affected area with copious amounts of water at a safety
shower or drench hose.[6]

o Remove all contaminated clothing while flushing.[6]
o Continue flushing for at least 5 minutes.[6]

o After flushing, liberally apply 2.5% calcium gluconate gel to the affected area and massage
it into the skin.[6][10] The rescuer must wear protective gloves.
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o Continue applying the gel until emergency medical personnel arrive.

e Eye Exposure:

o Immediately flush the eyes with water at an eyewash station for at least 15 minutes,
holding the eyelids open.[6]

o Do not apply calcium gluconate gel to the eyes.[11] Medical professionals may administer
a sterile 1% calcium gluconate solution.[10]

o Ensure prompt transport to a medical facility.

e Inhalation:

[¢]

Move the victim to fresh air immediately.[4][6]

o

Keep the victim warm and at rest.[9]

[e]

Administer oxygen if trained to do so. Do not give mouth-to-mouth resuscitation.[4]

(¢]

Seek immediate medical attention. Pulmonary edema can be delayed for up to 24 hours
after exposure.[6]
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Diagram 2: Emergency Response for Thiazyl Fluoride Exposure
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Diagram 2: Emergency response actions for exposure.

Disposal Plan

Thiazyl fluoride and all materials contaminated with it are considered hazardous waste and

must be disposed of accordingly.

* Waste Collection: All contaminated materials (e.g., disposable PPE, absorbent pads,
glassware) must be collected in designated, sealed, and clearly labeled hazardous waste

containers.[12]
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o Container Rinsing: For containers that held Thiazyl fluoride, the first rinse must be collected
and disposed of as hazardous waste.[12]

» Incompatible Wastes: Do not mix Thiazyl fluoride waste with incompatible materials,
especially aqueous or acidic waste streams.[12]

» Professional Disposal: All Thiazyl fluoride waste must be disposed of through a licensed
hazardous waste disposal company.[13] Do not attempt to neutralize or dispose of this
material via sewer or standard trash. When heated to decomposition, fluoride compounds
can emit highly toxic fumes of hydrogen fluoride.[14] Contact your institution's Environmental
Health and Safety (EHS) office for specific procedures and to schedule a waste pickup.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Thiazyl fluoride - Wikipedia [en.wikipedia.org]

. Thiazyl fluoride ((SN)F) | FNS | CID 140430 - PubChem [pubchem.ncbi.nim.nih.gov]
. Thiazyl trifluoride - Wikipedia [en.wikipedia.org]

. chemicalbook.com [chemicalbook.com]

. synquestlabs.com [synquestlabs.com]

. ehs.yale.edu [ehs.yale.edu]

. benchchem.com [benchchem.com]

. sigmaaldrich.com [sigmaaldrich.com]

°
(o] [00] ~ » ol EEN w N =

. engineering.usask.ca [engineering.usask.ca]

e 10. engineering.usask.ca [engineering.usask.ca]

e 11. Hydrogen Fluoride/Hydrofluoric Acid: Systemic Agent | NIOSH | CDC [cdc.gov]

o 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

e 13. reddit.com [reddit.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b13737732?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b13737732?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b13737732?utm_src=pdf-body
https://www.reddit.com/r/chemistry/comments/1cf5zgp/how_can_i_safely_dispose_of_this/
https://fluoridealert.org/researchers/overview-tri/fluorides-not-tracked-by-tri/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b13737732?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Thiazyl_fluoride
https://pubchem.ncbi.nlm.nih.gov/compound/Thiazyl-fluoride
https://en.wikipedia.org/wiki/Thiazyl_trifluoride
https://www.chemicalbook.com/msds/thionyl-fluoride.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-03.pdf
https://ehs.yale.edu/sites/default/files/files/hydrofluoric-acid-sop.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Thionitrosyl_Fluoride_NSF_via_Halogen_Exchange_of_Thiazyl_Chloride.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/s7920?userType=undefined
https://engineering.usask.ca/documents/depts/mech/safety/material-science-and%20-metallurgy%20documents/hf-sop.pdf
https://engineering.usask.ca/documents/depts/mech/safety/material-science-and%20-metallurgy%20documents/guidelines-in-case-of-a-hf-exposure_sts-94-96.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750030.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.reddit.com/r/chemistry/comments/1cf5zgp/how_can_i_safely_dispose_of_this/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13737732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 14. fluoridealert.org [fluoridealert.org]

 To cite this document: BenchChem. [Safe Handling and Personal Protective Equipment for
Thiazy! Fluoride (NSF)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13737732#personal-protective-equipment-for-
handling-thiazyl-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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